rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans (DCPCA) is a cyclic organic compound which is used in a variety of scientific research applications. DCPCA is a versatile compound, with a wide range of applications in biochemistry, pharmacology, and molecular biology. DCPCA has been used as an inhibitor of enzymes, as a substrate for metabolic studies, and as a ligand in protein-protein interactions. DCPCA has also been used in studies of cell signaling pathways and in the development of novel drug candidates.
Scientific Research Applications
Rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans has been used in a variety of scientific research applications. It has been used as an inhibitor of enzymes, as a substrate for metabolic studies, and as a ligand in protein-protein interactions. It has also been used in studies of cell signaling pathways and in the development of novel drug candidates. In addition, rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans has been used as a model compound to study the structure and function of proteins and other biological molecules.
Mechanism of Action
Rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans works by binding to specific sites on proteins and other molecules. It can bind to proteins and other molecules in two ways: covalently, through the formation of a covalent bond, and non-covalently, through the formation of a hydrogen bond or other non-covalent interactions. rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans binds to proteins and other molecules by forming a hydrogen bond with the protein or molecule, which can then be broken down by the enzyme or other molecule.
Biochemical and Physiological Effects
rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans has been used in a variety of biochemical and physiological studies. It has been shown to inhibit enzymes, such as cytochrome P450, and has been used in studies of cell signaling pathways. rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans has also been used to study the structure and function of proteins and other biological molecules. In addition, rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans has been used in studies of drug metabolism, drug transport, and drug toxicity.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans has several advantages for laboratory experiments. It is a relatively stable compound, and can be stored at room temperature for extended periods of time. In addition, rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans is relatively inexpensive, and can be easily obtained from chemical suppliers. The main limitation of rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans is that it is not water-soluble, and thus must be dissolved in an organic solvent prior to use.
Future Directions
In the future, rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans could be used in a variety of new applications. For example, it could be used as a substrate in metabolic studies, or as a ligand in protein-protein interactions. It could also be used to study the structure and function of proteins and other biological molecules. In addition, rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans could be used in the development of novel drug candidates, as well as in studies of drug metabolism, drug transport, and drug toxicity.
Synthesis Methods
Rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans can be synthesized by a variety of methods. The most common method is a two-step reaction involving the reaction of 2,3-dichlorobenzaldehyde with cyclopropanecarboxylic acid, followed by the addition of a base, such as sodium hydroxide, to form the desired product. The reaction can also be carried out in the presence of a catalyst, such as pyridine, to increase the reaction rate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans involves the preparation of a cyclopropane ring followed by the introduction of a carboxylic acid group. The stereochemistry of the cyclopropane ring must be controlled to ensure the desired enantiomer is obtained. The trans configuration is achieved by using a trans-2,3-dichlorostyrene derivative as a starting material.", "Starting Materials": [ "trans-2,3-dichlorostyrene", "diethylzinc", "n-butyllithium", "trimethylsilyldiazomethane", "acetic acid", "sodium hydroxide", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Preparation of cyclopropane ring: trans-2,3-dichlorostyrene is treated with diethylzinc and n-butyllithium to generate a cyclopropane intermediate.", "Control of stereochemistry: the cyclopropane intermediate is treated with trimethylsilyldiazomethane to form a cyclopropane carboxylic acid derivative with the desired stereochemistry.", "Introduction of carboxylic acid group: the cyclopropane carboxylic acid derivative is hydrolyzed with acetic acid and sodium hydroxide to form the carboxylic acid.", "Purification: the crude product is purified by extraction with sodium bicarbonate and water, followed by drying with magnesium sulfate and evaporation of the solvent to yield rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans." ] } | |
CAS RN |
175168-73-7 |
Product Name |
rac-(1R,2R)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid, trans |
Molecular Formula |
C10H8Cl2O2 |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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